Cas no 2172464-23-0 (5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid)
5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid
- EN300-1515152
- 5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid
- 2172464-23-0
-
- Inchi: 1S/C24H28N2O5S/c27-22(25-12-6-5-11-23(28)29)16-32-14-13-26-24(30)31-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21H,5-6,11-16H2,(H,25,27)(H,26,30)(H,28,29)
- InChI Key: NZLCWXYQVRHAAU-UHFFFAOYSA-N
- SMILES: S(CC(NCCCCC(=O)O)=O)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 456.17189317g/mol
- Monoisotopic Mass: 456.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 13
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 130Ų
5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515152-0.05g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-0.1g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-0.25g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-0.5g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-1.0g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-2.5g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-5.0g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-10.0g |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515152-50mg |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515152-100mg |
5-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)pentanoic acid |
2172464-23-0 | 100mg |
$2963.0 | 2023-09-27 |
5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid
Introduction to 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid (CAS No. 2172464-23-0)
5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172464-23-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which integrates multiple functional groups designed to modulate biological pathways. The presence of a fluorene moiety, a methoxycarbonyl group, an acetamido moiety, and a sulfanyl chain endows it with unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.
The structural complexity of 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid is not merely an academic curiosity but a deliberate design choice aimed at enhancing its interaction with biological targets. The fluorene ring system, known for its rigidity and fluorescence properties, serves as a stable scaffold that can be modified to fine-tune pharmacokinetic and pharmacodynamic profiles. This feature is particularly relevant in the development of probes for biochemical assays and in the design of photoactivatable drugs.
Moreover, the methoxycarbonyl group (also known as an ester function) plays a critical role in modulating the compound's solubility and metabolic stability. Ester groups are frequently employed in medicinal chemistry due to their ability to enhance oral bioavailability while also serving as handles for further derivatization. In this context, the methoxycarbonyl moiety in 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid could be hydrolyzed under physiological conditions, releasing a carboxylic acid group that may participate in further chemical reactions or biological interactions.
The acetamido group, derived from an amide bond, introduces additional polarity and potential hydrogen bonding capabilities to the molecule. Amides are ubiquitous in bioactive compounds due to their ability to form stable interactions with biological targets such as enzymes and receptors. The specific positioning of the acetamido moiety in this compound suggests that it may interact with proteins or peptides, making it a valuable scaffold for designing modulators of protein-protein interactions or enzyme inhibition.
The presence of an ethylsulfanyl chain (also known as thioether or sulfide linkage) adds another layer of complexity to the molecule. Sulfur-containing heterocycles are well-documented for their role in drug development, often contributing to improved binding affinity and selectivity. The ethylsulfanyl group in 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid could potentially engage in sulfur-nitrogen or sulfur-hydrogen interactions, which are increasingly recognized as important pharmacophores in medicinal chemistry.
Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid. Molecular docking studies have shown that this compound may exhibit binding affinity to various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. These computational insights have guided experimental efforts toward optimizing its structure for enhanced efficacy and reduced toxicity.
In vitro studies have begun to elucidate the potential therapeutic applications of this compound. Preliminary data suggest that it may possess anti-inflammatory properties by modulating the activity of key inflammatory cytokines. Additionally, its structural features make it a candidate for developing novel treatments against neurological conditions such as Alzheimer's disease, where modulation of protein aggregation is crucial.
The synthesis of 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid presents significant challenges due to its multi-functionalized nature. However, recent innovations in synthetic methodologies have made it more feasible to construct such complex molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis have been instrumental in streamlining the synthetic route, reducing costs, and improving yields.
The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as biomaterials and biotechnology. Its unique structural features could be leveraged to develop smart materials that respond to specific biological cues or stimuli, opening up new possibilities for targeted drug delivery systems.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid will undoubtedly play a pivotal role in shaping the future of medicine. The integration of cutting-edge synthetic chemistry with advanced computational modeling has created an unprecedented opportunity to discover and develop novel therapeutics with high precision and efficiency.
2172464-23-0 (5-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)